2-fluoro-5-(N-(4-fluorobenzyl)sulfamoyl)-N-(4-isopropylphenyl)benzamide
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Description
2-fluoro-5-(N-(4-fluorobenzyl)sulfamoyl)-N-(4-isopropylphenyl)benzamide is a useful research compound. Its molecular formula is C23H22F2N2O3S and its molecular weight is 444.5. The purity is usually 95%.
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Scientific Research Applications
Fluorination Techniques and Applications
Research on fluorination reactions, such as those involving fluorobenzamides and related structures, emphasizes the importance of fluorine atoms in modifying the physical, chemical, and biological properties of molecules. The fluorination of aromatic compounds, including benzamides, is a key area of interest due to the impact of fluorine on improving drug bioavailability, stability, and membrane permeability (Posakony & Tewson, 2002; Mori & Morishima, 1994).
Aromatic Sulfonamide Inhibitors
The study of aromatic sulfonamide compounds, such as those related to carbonic anhydrase inhibitors, illustrates the therapeutic potential of benzamide derivatives. These molecules have been evaluated for their inhibitory activity against various isoenzymes, showcasing their relevance in designing drugs for conditions like glaucoma, epilepsy, and cancer (Supuran et al., 2013).
Advanced Material Development
Fluorinated aromatic compounds are also explored for their applications in material science, such as in the creation of high-performance polymers and organic electronics. The introduction of fluorine atoms into polymer backbones can significantly alter their thermal, optical, and electronic properties, making them suitable for a variety of advanced applications (Liaw et al., 2002).
Molecular Imaging and Diagnostics
The synthesis of fluorine-18 labeled benzamide analogues highlights the role of fluorinated compounds in medical imaging, particularly in positron emission tomography (PET) for studying various biological targets in vivo. Such compounds provide valuable tools for diagnosing and monitoring the progression of diseases, including cancer (Kiesewetter et al., 2011).
Properties
IUPAC Name |
2-fluoro-5-[(4-fluorophenyl)methylsulfamoyl]-N-(4-propan-2-ylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22F2N2O3S/c1-15(2)17-5-9-19(10-6-17)27-23(28)21-13-20(11-12-22(21)25)31(29,30)26-14-16-3-7-18(24)8-4-16/h3-13,15,26H,14H2,1-2H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUBMBKKBTRDJGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)NCC3=CC=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22F2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.